molecular formula C8H9NO3S B8734397 1,3-Dihydroisobenzofuran-4-sulfonamide

1,3-Dihydroisobenzofuran-4-sulfonamide

Cat. No.: B8734397
M. Wt: 199.23 g/mol
InChI Key: WFERUPBTJCSZMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dihydroisobenzofuran-4-sulfonamide is a useful research compound. Its molecular formula is C8H9NO3S and its molecular weight is 199.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9NO3S

Molecular Weight

199.23 g/mol

IUPAC Name

1,3-dihydro-2-benzofuran-4-sulfonamide

InChI

InChI=1S/C8H9NO3S/c9-13(10,11)8-3-1-2-6-4-12-5-7(6)8/h1-3H,4-5H2,(H2,9,10,11)

InChI Key

WFERUPBTJCSZMU-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(CO1)C(=CC=C2)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 9.8 g of the sulfonyl chloride, prepared in Part A, in 150 ml tetrahydrofuran was cooled to approximately 5°, and 6.6 ml of concentrated ammonium hydroxide was added dropwise. The resulting yellow suspension was allowed to warm to ambient temperature and stirred 0.5 hour; thin-layer chromatography showed the reaction was complete. The solvent was evaporated in vacuo and the resulting solid was slurried in 150 ml water, collected, washed with water and dried. The crude product was washed with 1-chlorobutane and dried to give 7.74 g of 1,3-dihydrobenzo[c]furan-4-sulfonamide, m.p. 153°-158°.
Quantity
9.8 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
6.6 mL
Type
reactant
Reaction Step Two

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